3,6-Dibromopyrazine-2-carbaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of DBPC is represented by the formula C5H2Br2N2O . The InChI key for DBPC is AQLHAAMPLQHZRM-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
DBPC is a yellow crystalline solid that is soluble in most polar organic solvents such as ethanol, dimethyl sulfoxide, and acetone. It has a high molecular weight of 276.92 g/mol and a density of 2.06 g/cm3.Scientific Research Applications
1. Synthesis of Heterocyclic Systems
3,6-Dibromopyrazine-2-carbaldehyde plays a role in the synthesis of various heterocyclic systems. A study highlighted the synthesis of quinoline ring systems using related aldehydes, underlining the significance of these compounds in constructing fused or binary heterocyclic systems (Hamama et al., 2018).
2. Building Block in Supramolecular Chemistry
This compound is also used as a building block in supramolecular chemistry. A detailed investigation into the structure and vibrational spectra of a similar compound, 6-Bromopyridine-2-carbaldehyde, revealed its importance in supramolecular chemistry, particularly as a ligand for transition metal catalysts and luminescent complexes (Brito et al., 2023).
3. Catalysis and Reaction Studies
Studies on related pyridine carbaldehydes have been instrumental in understanding catalytic processes. For instance, the catalysis involving 3-bromopyridine-4-carbaldehyde has been researched, providing insights into cyclization reactions with carbon monoxide and carboxylic acids (Cho & Kim, 2008).
4. Inhibition Behavior in Corrosion Studies
Compounds like 2,6-dichloroquinoline-3-carbaldehyde, which share structural similarities with this compound, have been studied for their corrosion inhibition properties. This research provides insights into the application of these compounds in protecting metals against corrosion (Lgaz et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
3,6-dibromopyrazine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2N2O/c6-4-1-8-5(7)3(2-10)9-4/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQLHAAMPLQHZRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=N1)Br)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70728901 |
Source
|
| Record name | 3,6-Dibromopyrazine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70728901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1270497-54-5 |
Source
|
| Record name | 3,6-Dibromopyrazine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70728901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,6-DIBROMOPYRAZINE-2-CARBALDEHYDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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